Cas no 18798-93-1 (2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid)

• Product Name: 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid
• CAS No: 18798-93-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD16307159
• CID: 1028482
• PubChem ID: 70202540
• Update Time: 2025-06-08

2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid
• 2-(1,3-benzodioxol-5-yl)butanoic acid
• 2-Benzo[1,3]dioxol-5-yl-butyric acid
• 2-(1,3-dioxaindan-5-yl)butanoic acid
• EN300-1996763
• 2-(Benzo[d][1,3]dioxol-5-yl)butanoicacid
• SCHEMBL7835310
• 1,3-Benzodioxole-5-acetic acid, alpha-ethyl-
• 18798-93-1
• DTXSID40741743
• 2-(2H-1,3-Benzodioxol-5-yl)butanoic acid

• MDL： MFCD16307159
• Inchi： 1S/C11H12O4/c1-2-8(11(12)13)7-3-4-9-10(5-7)15-6-14-9/h3-5,8H,2,6H2,1H3,(H,12,13)
• InChI Key： VCLXXZTVOXTYIL-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(C(=O)O)CC

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid

Introduction to 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid (CAS No. 18798-93-1) and Its Emerging Applications in Chemical Biology

2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid, identified by the chemical identifier CAS No. 18798-93-1, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzodioxole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The benzodioxole moiety, characterized by its oxygen-rich aromatic structure, plays a pivotal role in modulating various biological pathways, making this compound a promising candidate for further exploration.

The molecular structure of 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid consists of a benzo[d][1,3]dioxole ring fused with a butanoic acid side chain. This unique configuration endows the compound with distinct physicochemical properties and biological interactions. The benzo[d][1,3]dioxole ring is a well-documented pharmacophore that exhibits notable affinity for certain enzymes and receptors, while the butanoic acid moiety introduces hydrophobicity and potential for metabolic stability. Such structural features make this compound an attractive scaffold for drug discovery and development.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules derived from benzodioxole scaffolds. 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid has emerged as a compound of interest due to its reported interactions with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory agents. Additionally, its ability to modulate receptor activity has led to investigations into its potential role in central nervous system (CNS) disorders.

One of the most compelling aspects of 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid is its structural versatility, which allows for further chemical modification to enhance its pharmacological properties. Researchers have explored derivatives of this compound to improve solubility, bioavailability, and target specificity. For instance, modifications such as halogenation or alkylation of the benzodioxole ring have been shown to alter binding affinities and metabolic profiles. These modifications are crucial in optimizing drug candidates for clinical translation.

The synthesis of 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the butanoic acid side chain necessitates careful consideration of reaction pathways to avoid unwanted byproducts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve optimal results. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of robust chemical methodologies in drug development.

Recent advancements in computational chemistry have further facilitated the study of 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid. Molecular modeling and virtual screening techniques have been utilized to predict binding interactions with biological targets, providing insights into potential mechanisms of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds efficiently. The integration of computational methods with traditional experimental techniques has accelerated the discovery process and paved the way for more targeted drug design.

The pharmacological profile of 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid has been investigated in various preclinical models. Initial studies have demonstrated its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By modulating these enzymes, the compound may offer therapeutic benefits in conditions characterized by excessive inflammation. Furthermore, its interactions with neurotransmitter receptors have raised interest in its potential applications for treating neurological disorders.

As research continues to unfold, 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid is poised to play a significant role in the development of novel therapeutic agents. Its unique structural features and reported biological activities make it a valuable scaffold for further exploration. Future studies may focus on elucidating its mechanism of action in greater detail and evaluating its efficacy in clinical trials. The ongoing research efforts underscore the importance of compounds like 2-(Benzo[d][1,3]dioxol-5-yl)butanoic acid in advancing our understanding of disease pathophysiology and developing innovative treatment strategies.